Cas no 1203499-58-4 (2-Chloro-5-methyl-3-((trimethylsilyl)ethynyl)pyridine)

2-Chloro-5-methyl-3-((trimethylsilyl)ethynyl)pyridine is a versatile intermediate in organic synthesis, particularly valued for its functionalized pyridine core and ethynyl-trimethylsilyl moiety. The chloro and methyl substituents enhance reactivity, enabling selective cross-coupling reactions, while the trimethylsilyl-protected alkyne group offers stability and controlled deprotection for further derivatization. This compound is useful in pharmaceutical and agrochemical research, serving as a building block for heterocyclic frameworks. Its structural features facilitate efficient modifications, making it suitable for applications in medicinal chemistry and material science. The product is typically handled under inert conditions to preserve its reactivity and shelf stability.

2-Chloro-5-methyl-3-((trimethylsilyl)ethynyl)pyridine structure

1203499-58-4 structure

Product Name:2-Chloro-5-methyl-3-((trimethylsilyl)ethynyl)pyridine

CAS No:1203499-58-4

MF:C₁₁H₁₄ClNSi

MW:223.774062633514

MDL:MFCD13563050

CID:1075284

PubChem ID:329771810

Update Time:2025-06-08

2-Chloro-5-methyl-3-((trimethylsilyl)ethynyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-methyl-3-[(trimethylsilyl)-ethynyl]pyridine
- 2-Chloro-5-methyl-3-((trimethylsilyl)ethynyl)pyridine
- 2-chloro-5-methyl-3-[2-(trimethylsilyl)ethynyl]pyridine
- AC1Q2OG5
- AG-L-57337
- CTK6C3544
- MolPort-008-153-933
- 2-(2-chloro-5-methylpyridin-3-yl)ethynyl-trimethylsilane
- AKOS015851334
- 1203499-58-4
- 2-Chloro-5-methyl-3-[(trimethylsilyl)ethynyl]pyridine
- MFCD13563050
- 2-Chloro-5-methyl-3-((trimethylsilyl)ethynyl)pyridine, AldrichCPR
- DTXSID50673581
- 2-Chloro-5-methyl-3-(trimethylsilylethynyl)pyridine
- CS-0453701
- MDL： MFCD13563050
- Inchi： 1S/C11H14ClNSi/c1-9-7-10(11(12)13-8-9)5-6-14(2,3)4/h7-8H,1-4H3
- InChI Key： ABYHZEUMHXSVFF-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(C)=CN=1)C#C[Si](C)(C)C

Computed Properties

Exact Mass: 223.0584037g/mol
Monoisotopic Mass: 223.0584037g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9Å²

2-Chloro-5-methyl-3-((trimethylsilyl)ethynyl)pyridine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

2-Chloro-5-methyl-3-((trimethylsilyl)ethynyl)pyridine Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	ADE000754-1G	2-Chloro-5-methyl-3-((trimethylsilyl)ethynyl)pyridine	1203499-58-4	Aldrich	1G	￥8753.36	2022-02-24
abcr	AB262947-1 g	2-Chloro-5-methyl-3-(trimethylsilylethynyl)pyridine	1203499-58-4		1 g	€891.00	2023-07-20
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